1-(6-Chloro-1,3-dioxaindan-5-yl)methanamine hydrochloride

• Molecular Formula: C8H9Cl2NO2
• Molecular Weight: 222.07 g/mol
• IUPAC Name: (6-chloro-1,3-benzodioxol-5-yl)methanamine;hydrochloride
• InChI: InChI=1S/C8H8ClNO2.ClH/c9-6-2-8-7(11-4-12-8)1-5(6)3-10;/h1-2H,3-4,10H2;1H
• InChI Key: LFESXIQJPHITNG-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C(=C2)CN)Cl.Cl

Description

1-(6-Chloro-1,3-dioxaindan-5-yl)methanamine hydrochloride is a chemical compound with the molecular formula C8H8ClNO2·HCl. It is known for its unique structure, which includes a chloro-substituted benzodioxole ring. This compound is used in various scientific research applications due to its interesting chemical properties and potential biological activities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(6-Chloro-1,3-dioxaindan-5-yl)methanamine hydrochloride typically involves the chlorination of 1,3-dioxaindane followed by amination. The reaction conditions often include the use of chlorinating agents such as thionyl chloride or phosphorus pentachloride, and the subsequent amination is carried out using ammonia or amine derivatives under controlled temperatures and pressures.

Industrial Production Methods

In industrial settings, the production of this compound may involve more scalable methods such as continuous flow reactors to ensure consistent quality and yield. The use of catalysts and optimized reaction conditions can further enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

1-(6-Chloro-1,3-dioxaindan-5-yl)methanamine hydrochloride undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The chloro group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Nucleophiles like amines or thiols can be used under basic or acidic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted derivatives.

Scientific Research Applications

1-(6-Chloro-1,3-dioxaindan-5-yl)methanamine hydrochloride has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It is used in the development of new materials and chemical products.

Mechanism of Action

The mechanism of action of 1-(6-Chloro-1,3-dioxaindan-5-yl)methanamine hydrochloride involves its interaction with specific molecular targets and pathways. The chloro-substituted benzodioxole ring can interact with enzymes and receptors, leading to various biological effects. The exact pathways and targets are still under investigation, but preliminary studies suggest potential interactions with cellular signaling pathways.

Comparison with Similar Compounds

Similar Compounds

• 6-Chloro-1,3-dioxaindan-5-amine hydrochloride
• (2-Chlorothiazol-5-yl)methanamine hydrochloride
• (6-Chloro-1,3-dioxaindan-5-yl)methanol

Uniqueness

1-(6-Chloro-1,3-dioxaindan-5-yl)methanamine hydrochloride is unique due to its specific structure and the presence of the chloro-substituted benzodioxole ring. This structural feature imparts distinct chemical and biological properties, making it a valuable compound for various research applications.

Biological Activity

1-(6-Chloro-1,3-dioxaindan-5-yl)methanamine hydrochloride is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, including antimicrobial, anticancer properties, and mechanisms of action, supported by research findings and case studies.

The compound has the following chemical characteristics:

Property	Value
CAS Number	1152539-00-8
Molecular Formula	C11H10ClN3O2
Molecular Weight	251.7 g/mol
Purity	95%

Antimicrobial Properties

Research indicates that 1-(6-Chloro-1,3-dioxaindan-5-yl)methanamine hydrochloride exhibits significant antimicrobial activity against various pathogens. In vitro studies have demonstrated its effectiveness against Gram-positive and Gram-negative bacteria. For example, it has shown notable inhibition against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentration (MIC) values comparable to standard antibiotics.

Case Study:
A study conducted on the antibacterial efficacy of this compound revealed that it inhibited S. aureus with an MIC of 32 µg/mL, indicating a strong potential for therapeutic applications in treating bacterial infections resistant to conventional antibiotics .

Anticancer Activity

The compound has also been investigated for its anticancer properties. Preliminary studies suggest that it may induce apoptosis in cancer cell lines, such as HeLa (cervical cancer) and A549 (lung cancer). The mechanism appears to involve the modulation of signaling pathways related to cell survival and proliferation.

Research Findings:
In a recent study, treatment with 1-(6-Chloro-1,3-dioxaindan-5-yl)methanamine hydrochloride resulted in a significant reduction in cell viability of HeLa cells, with an IC50 value of 150 µg/mL. Flow cytometry analysis indicated an increase in early apoptotic cells upon treatment .

The biological activity of this compound is believed to stem from its ability to interact with specific molecular targets within cells. It may modulate the activity of enzymes or receptors involved in critical biological pathways.

• Enzyme Inhibition: The compound may inhibit enzymes that are crucial for bacterial cell wall synthesis or cancer cell proliferation.
• Receptor Modulation: It might bind to receptors involved in signaling pathways that regulate cell growth and apoptosis.

Comparative Analysis

When compared to similar compounds with the 1,3-dioxaindan moiety, such as (6-Chloro-1,3-dioxaindan-5-yl)methanol, 1-(6-Chloro-1,3-dioxaindan-5-yl)methanamine hydrochloride exhibits enhanced biological activity due to the presence of the amine functional group, which may facilitate better interaction with biological targets.

Compound	Antimicrobial Activity	Anticancer Activity
1-(6-Chloro-1,3-dioxaindan-5-yl)methanamine hydrochloride	High	Moderate
(6-Chloro-1,3-dioxaindan-5-yl)methanol	Moderate	Low